4-Hydroxymethylambrisentan-d5
Description
4-Hydroxymethylambrisentan-d5 is a deuterated isotopologue of 4-hydroxymethylambrisentan, a key metabolite of ambrisentan—a selective endothelin type A (ETA) receptor antagonist used to treat pulmonary arterial hypertension (PAH). The deuterium substitution at five positions (denoted by "-d5") enhances its utility as an internal standard in liquid chromatography–tandem mass spectrometry (LC-MS/MS) for pharmacokinetic studies, improving analytical precision by minimizing isotopic interference. Structurally, it retains the core features of ambrisentan, including a sulfonamide moiety and hydroxymethyl group, but with deuterium atoms replacing hydrogen at specific sites (e.g., methyl or aromatic positions).
Properties
Molecular Formula |
C22H17D5N2O5 |
|---|---|
Molecular Weight |
399.45 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Pharmacokinetic Parameters (Hypothetical Data*)
| Parameter | This compound | Ambrisentan | Bosentan |
|---|---|---|---|
| Half-life (h) | 15.2 | 14.8 | 5.4 |
| Protein Binding (%) | 99.1 | 98.9 | 98.0 |
| Clearance (mL/min) | 34.5 | 35.2 | 48.7 |
*Note: Data extrapolated from ambrisentan pharmacokinetics and deuterium isotope effects.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
